![molecular formula C18H29N3O2S B5638806 2-(1-piperidinylmethyl)-4-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-1,4-oxazepane](/img/structure/B5638806.png)
2-(1-piperidinylmethyl)-4-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-1,4-oxazepane
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Overview
Description
The synthesis and investigation of compounds containing piperidine, thiazole, and oxazepane units have garnered interest due to their diverse pharmacological activities. These compounds often exhibit significant anti-arrhythmic, anti-inflammatory, and neuroleptic activities, making them valuable for medicinal chemistry research.
Synthesis Analysis
The synthesis of related compounds typically involves the reaction of piperidine-based precursors with various chemical agents to form thiazole or oxazepane derivatives. For example, the reaction of 1-[4-(piperidin-1-yl)benzylidene]thiosemicarbazide with hydrazonoyl chlorides has been shown to afford 1,3-thiazole derivatives, which can undergo further cyclization to yield thiazolo[2,3-c]-1,2,4-triazole derivatives (Abdel‐Aziz, et al., 2009).
Molecular Structure Analysis
Molecular structure analyses often involve X-ray diffraction studies to determine the crystalline structures of synthesized compounds. For instance, hydrogen-bonding patterns in enaminones have been studied to understand the stabilization mechanisms in compounds with piperidine and oxazepane rings (Balderson, et al., 2007).
properties
IUPAC Name |
[2-(piperidin-1-ylmethyl)-1,4-oxazepan-4-yl]-(2-propyl-1,3-thiazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N3O2S/c1-2-7-17-19-16(14-24-17)18(22)21-10-6-11-23-15(13-21)12-20-8-4-3-5-9-20/h14-15H,2-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGARIVXFLNUPDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=CS1)C(=O)N2CCCOC(C2)CN3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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